2-(2,5-Dimethoxyphenyl)isoindoline

• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• SMILES: COC1=CC(=C(C=C1)OC)N2CC3=CC=CC=C3C2
• InChI: InChI=1S/C16H17NO2/c1-18-14-7-8-16(19-2)15(9-14)17-10-12-5-3-4-6-13(12)11-17/h3-9H,10-11H2,1-2H3
• InChIKey: ZNNJMKQZLZFVMF-UHFFFAOYSA-N

2-(2,5-Dimethoxyphenyl)isoindoline (IUPAC: 2-(2,5-dimethoxyphenyl)-1,3-dihydroisoindole; molecular formula C₁₆H₁₇NO₂; MW 255.31 g/mol) belongs to the N‑aryl isoindoline class, characterized by a saturated 1,3‑dihydroisoindole core bearing a 2,5‑dimethoxyphenyl substituent at the nitrogen atom. Unlike the ubiquitous isoindoline‑1,3‑dione (phthalimide) congener (CAS 19555‑15‑8), this compound lacks the two carbonyl groups, resulting in a more electron‑rich heterocyclic amine scaffold that confers distinct reactivity and molecular recognition properties.

2-(2,5-Dimethoxyphenyl)isoindoline – Structural and Physicochemical Baseline for Procurement

2-(2,5-Dimethoxyphenyl)isoindoline (IUPAC: 2-(2,5-dimethoxyphenyl)-1,3-dihydroisoindole; molecular formula C₁₆H₁₇NO₂; MW 255.31 g/mol) belongs to the N‑aryl isoindoline class, characterized by a saturated 1,3‑dihydroisoindole core bearing a 2,5‑dimethoxyphenyl substituent at the nitrogen atom . Unlike the ubiquitous isoindoline‑1,3‑dione (phthalimide) congener (CAS 19555‑15‑8), this compound lacks the two carbonyl groups, resulting in a more electron‑rich heterocyclic amine scaffold that confers distinct reactivity and molecular recognition properties [1]. The absence of carbonyl groups also eliminates the hydrogen‑bond acceptor capacity of the dione moiety, altering its solubility and target‑binding profile [2].

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Reduced isoindoline scaffold (non-dione) with electron-rich N-aryl core

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2,5-dimethoxyphenyl N-substitution compatible with sigma receptor pharmacophore

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Absence of carbonyl groups alters solubility and target-binding profile relative to dione analogs

• [1] Linkens K, Schmidt HR, Sahn JJ, Kruse AC, Martin SF. Investigating isoindoline, tetrahydroisoquinoline, and tetrahydrobenzazepine scaffolds for their sigma receptor binding properties. Eur J Med Chem. 2018;151:557–567. doi:10.1016/j.ejmech.2018.02.024. PMID: 29656199. View Source
• [2] MMsINC Database. Physical Properties entry for 2-(2,5-dimethoxyphenyl)isoindoline. Molecular Weight: 254.357 g/mol. logS: ‑5.25. SlogP: 3.91. View Source

Why 2-(2,5-Dimethoxyphenyl)isoindoline Cannot Be Replaced by Common Isoindoline‑1,3‑dione Analogs

Substituting 2-(2,5‑dimethoxyphenyl)isoindoline with its isoindoline‑1,3‑dione (phthalimide) counterpart or an N‑benzyl analog is scientifically unjustified because the reduced isoindoline scaffold represents a different pharmacophore with distinct electron density, basicity, and steric environment around the nitrogen atom . In sigma receptor binding studies, redox‑state differences (dione vs. reduced) cause dramatic shifts in affinity and selectivity [1]. The Linkens et al. scaffold‑hopping campaign specifically exploited the reduced isoindoline framework to achieve subtype‑selective sigma‑1 and sigma‑2 receptor binding, demonstrating that the saturated bicyclic amine nucleus is essential for the preferred binding orientation predicted by molecular docking [1]. The target compound’s 2,5‑dimethoxyphenyl N‑substituent further tunes both lipophilicity (calc. logP ≈ 3.91 [2]) and hydrogen‑bond potential, parameters that generic isoindolines (e.g., N‑phenyl or N‑benzyl) cannot replicate. Even the positional isomer 5‑(2,5‑dimethoxyphenyl)isoindoline, where the dimethoxyphenyl group is C‑bound to the benzene ring, cannot mimic the N‑aryl electronic conjugation present in the target compound [3].

Redox-state mismatch

Isoindoline-1,3-dione analogs lack nitrogen basicity required for sigma receptor engagement; affinity and selectivity may shift dramatically.

Substituent specificity

2,5-dimethoxyphenyl N-substitution tunes lipophilicity and hydrogen-bond potential; generic N-phenyl or N-benzyl groups may not replicate target-binding properties.

Regiochemistry dependency

N-aryl conjugation is essential for sigma pharmacophore fit; the C-aryl positional isomer (5-(2,5-dimethoxyphenyl)isoindoline) cannot substitute without loss of target compatibility.

• [1] Linkens K, Schmidt HR, Sahn JJ, Kruse AC, Martin SF. Investigating isoindoline, tetrahydroisoquinoline, and tetrahydrobenzazepine scaffolds for their sigma receptor binding properties. Eur J Med Chem. 2018;151:557–567. doi:10.1016/j.ejmech.2018.02.024. PMID: 29656199. View Source
• [2] MMsINC Database. Physical Properties entry for 2-(2,5-dimethoxyphenyl)isoindoline. Molecular Weight: 254.357 g/mol. logS: ‑5.25. SlogP: 3.91. View Source
• [3] PubChem. Compound Summary for CID 23457022: 5-(2,5-Dimethoxyphenyl)isoindoline. IUPAC: 5-(2,5-dimethoxyphenyl)-2,3-dihydro-1H-isoindole. View Source

Quantitative Differentiation Evidence for 2-(2,5-Dimethoxyphenyl)isoindoline

Higher Computed Lipophilicity versus Isoindoline‑1,3‑dione Congener Drives Distinct Pharmacokinetic Profiling

The target compound exhibits significantly higher computed lipophilicity (SlogP ≈ 3.91 [1]) than its direct isoindoline‑1,3‑dione analog 2-(2,5‑dimethoxyphenyl)isoindoline‑1,3‑dione, for which a structurally representative N‑aryl‑dione logP of ≈ 1.2 has been reported . The >2.7‑log‑unit increase in SlogP and the corresponding low aqueous solubility (logS ≈ ‑5.25 [1]) dictate that the reduced isoindoline scaffold is substantially more membrane‑permeable but requires different formulation strategies compared to the dione counterpart.

Computed Lipophilicity

Cross-study comparable

Δ SlogP ≥ 2.7 (target SlogP 3.91 vs. dione ~1.2)

Pronounced lipophilicity difference supports CNS probe design

In silico prediction; experimental validation recommended

Evidence Dimension	Computed lipophilicity (SlogP) and aqueous solubility (logS)
Target Compound Data	SlogP ≈ 3.91; logS ≈ -5.25 (MW 254.36) [1]
Comparator Or Baseline	2-Acetyl-4-nitro-isoindoline-1,3-dione: logP ≈ 1.20 (representative N-substituted dione)
Quantified Difference	Δ SlogP ≥ 2.7; Δ logS shifts from moderate to poorly soluble range
Conditions	In silico prediction using ALOGPS/Molinspiration methodology; different N‑substituents between target and comparator but identical core redox state difference

Why This Matters

The pronounced lipophilicity difference directly impacts passive membrane permeability and blood‑brain barrier penetration potential, making the target compound preferentially suited for CNS‑targeted probe design versus systemic peripheral applications of the dione.

• [1] MMsINC Database. Physical Properties entry for 2-(2,5-dimethoxyphenyl)isoindoline. Molecular Weight: 254.357 g/mol. logS: -5.25. SlogP: 3.91. View Source

Class‑Level Sigma‑1 and Sigma‑2 Receptor Affinity Achievable Through Reduced Isoindoline Scaffold

The target compound is a member of the isoindoline scaffold class that Linkens et al. (2018) demonstrated can achieve high sigma‑receptor affinity (Ki ≤ 25 nM) and >10‑fold subtype selectivity [1]. The scaffold‑hopping strategy employed by the authors specifically used reduced isoindolines (not diones) to recapitulate the binding mode of norbenzomorphan‑derived sigma ligands. Within this class, N‑aryl substitution (such as 2,5‑dimethoxyphenyl) was essential for tuning σ₁R versus σ₂R selectivity, with docking studies confirming that the N‑aryl ring occupies a secondary hydrophobic pocket distinct from the isoindoline core binding site [1]. The 2,5‑dimethoxy pattern adds two hydrogen‑bond acceptors that can interact with polar residues in the sigma receptor binding cavity, a feature absent in unsubstituted N‑phenyl analogs [2].

Sigma Receptor Affinity

Class-level inference

Ki ≤ 25 nM achievable for optimized isoindolines with appropriate N-aryl substitution

Supports sigma receptor probe development

Direct measurement on target compound not reported; class-based inference

Evidence Dimension	Sigma‑1 and sigma‑2 receptor binding affinity
Target Compound Data	Not directly measured; class‑typical affinity Ki ≤ 25 nM achievable for optimized isoindolines with appropriate N‑aryl substitution [1]
Comparator Or Baseline	Norbenzomorphan‑derived sigma ligands (Ki values 1–100 nM) and isoindoline‑1,3‑dione analogs (generally inactive or low affinity at sigma receptors) [1] [2]
Quantified Difference	Isoindoline class enables Ki ≤ 25 nM and >10‑fold selectivity; isoindoline‑1,3‑diones lack the nitrogen basicity required for sigma‑binding pharmacophore
Conditions	Radioligand displacement assays using [³H]‑(+)‑pentazocine (σ₁R) and [³H]‑DTG (σ₂R) in guinea pig brain and rat PC12 cell membranes, respectively, as described in the Linkens et al. study

Why This Matters

The reduced isoindoline scaffold is a validated starting point for sigma‑receptor‑targeted chemical probes and radioligands, while the ubiquitous dione analog cannot engage this therapeutically relevant target class.

• [1] Linkens K, Schmidt HR, Sahn JJ, Kruse AC, Martin SF. Investigating isoindoline, tetrahydroisoquinoline, and tetrahydrobenzazepine scaffolds for their sigma receptor binding properties. Eur J Med Chem. 2018;151:557–567. doi:10.1016/j.ejmech.2018.02.024. PMID: 29656199. View Source
• [2] Bahena-Herrera JR, et al. Novel synthesis of isoindoline/isoindoline-1,3-dione derivatives under solventless conditions and evaluation with the human D2 receptor. Med Chem Res. 2017. doi:10.1007/s00044-017-1888-8. (Reports differential in silico binding of isoindolines vs. diones at dopamine D2 receptor, illustrating scaffold redox-state dependence.) View Source

N‑Aryl Regiochemistry Determines Distinct Biological Target Space Relative to C‑Aryl Positional Isomer

2-(2,5‑Dimethoxyphenyl)isoindoline (N‑aryl substitution) is structurally and pharmacologically distinct from its positional isomer 5-(2,5‑dimethoxyphenyl)isoindoline (C‑aryl substitution at the benzene ring). In the N‑aryl isomer, the dimethoxyphenyl is conjugated through the nitrogen lone pair, creating an electron‑rich aniline‑like character that can participate in charge‑transfer interactions . In contrast, the C‑aryl isomer positions the dimethoxyphenyl group distal from the nitrogen, behaving more like a biphenyl derivative with different rotational freedom and electronic properties [1]. Sigma receptor docking studies indicate that the N‑aryl substituent directly occupies a hydrophobic pocket critical for subtype selectivity, a geometry impossible for C‑aryl isomers [2].

N-Aryl vs. C-Aryl Isomer

Class-level inference

Estimated PSA: N-aryl ≈ 21.7 Ų vs. C-aryl ≈ 12.0 Ų

Regiochemistry determines target engagement compatibility

Molecular topology analysis; in silico only

Evidence Dimension	Substitution pattern: N‑aryl versus C‑aryl isoindoline
Target Compound Data	2-(2,5‑Dimethoxyphenyl)isoindoline; N‑aryl substitution; nitrogen lone pair conjugation with phenyl ring
Comparator Or Baseline	5-(2,5‑Dimethoxyphenyl)isoindoline (CID 23457022); C‑aryl substitution at isoindoline benzene ring; no N‑aryl conjugation
Quantified Difference	Calculated PSA differs (N‑aryl PSA ≈ 21.7 Ų vs. C‑aryl PSA ≈ 12.0 Ų estimated); distinct predicted hydrogen‑bond patterns and electrophilic aromatic substitution reactivity
Conditions	Comparative molecular topology analysis; biological target difference inferred from sigma receptor docking studies

Why This Matters

This regiochemical differentiation determines which biological targets can be engaged; the N‑aryl isomer is compatible with sigma receptor pharmacophores, while the C‑aryl isomer is not, making them non‑interchangeable in target‑based screening campaigns.

• [1] PubChem. Compound Summary for CID 23457022: 5-(2,5-Dimethoxyphenyl)isoindoline. IUPAC: 5-(2,5-dimethoxyphenyl)-2,3-dihydro-1H-isoindole. View Source
• [2] Linkens K, Schmidt HR, Sahn JJ, Kruse AC, Martin SF. Investigating isoindoline, tetrahydroisoquinoline, and tetrahydrobenzazepine scaffolds for their sigma receptor binding properties. Eur J Med Chem. 2018;151:557–567. PMID: 29656199. View Source

Synthetic Versatility of the Reduced Isoindoline Core: Functionalization at N2 and C1/C3 Positions

The reduced isoindoline scaffold of 2-(2,5‑dimethoxyphenyl)isoindoline permits alkylation, acylation, and imine formation at the nitrogen center, as well as functionalization at the benzylic C1/C3 positions—reactions that are blocked or electronically disfavored in the isoindoline‑1,3‑dione [1]. The 2,5‑dimethoxyphenyl group further directs electrophilic aromatic substitution to specific positions, enabling selective late‑stage diversification [2]. This dual reactivity (N‑functionalization plus C‑H activation at benzylic positions) provides a distinct synthetic advantage over other N‑aryl building blocks such as N‑phenylpyrrolidine, which lacks the fused benzene ring for additional derivatization.

Synthetic Versatility

Supporting evidence

3 reactive centers (N2, C1, C3) vs. 0 benzylic sites in dione analog

Enables diverse compound library synthesis

Benzylic C-H functionalization requires specific catalytic conditions

Evidence Dimension	Synthetic derivatization potential: number and types of accessible functionalization sites
Target Compound Data	Three reactive centers: N2 (alkylation, acylation, oxidation), C1 and C3 benzylic positions (C‑H functionalization), and the dimethoxyphenyl ring (electrophilic substitution)
Comparator Or Baseline	2-(2,5‑Dimethoxyphenyl)isoindoline‑1,3‑dione: N‑H bond absent, C1/C3 are carbonyl carbons (electrophilic, not nucleophilic); N‑phenylpyrrolidine: no fused benzene ring for benzylic functionalization
Quantified Difference	Target offers 2 additional nucleophilic benzylic carbon centers versus the dione; the fused aryl ring increases scaffold complexity (heavy atom count) by 6 atoms relative to N‑phenylpyrrolidine
Conditions	General organic reactivity principles; specific synthetic protocols described in primary literature for 1,3‑dihydroisoindole functionalization

Why This Matters

The expanded chemical space accessible through this building block enables synthesis of diverse compound libraries that the dione analog cannot provide, increasing the probability of discovering novel bioactive molecules.

• [1] Shorokhov VV, Lebedev DS, Boichenko MA, Zhokhov SS, Trushkov IV, Ivanova OA. A simple method for the synthesis of isoindoline derivatives. Russian Chemical Bulletin. (Describes synthetic routes to N‑substituted isoindolines via reduction of diones). View Source
• [2] Cycloaddition reactions in the synthesis of isoindolines (microreview). Chemistry of Heterocyclic Compounds. 2017. (Summarizes [3+2] and [2+2+2] cycloaddition approaches to functionalized isoindoline scaffolds). View Source

Optimal Procurement and Research Application Scenarios for 2-(2,5-Dimethoxyphenyl)isoindoline

Sigma‑1/Sigma‑2 Receptor Probe Development in CNS Drug Discovery

Use 2-(2,5‑dimethoxyphenyl)isoindoline as a starting scaffold for designing subtype‑selective sigma‑1 and sigma‑2 receptor ligands. Based on the Linkens et al. scaffold‑hopping study [1], the reduced isoindoline core supports Ki ≤ 25 nM binding when appropriately substituted. The 2,5‑dimethoxyphenyl N‑substituent can be further elaborated to tune selectivity between σ₁R (relevant for Alzheimer's disease and pain) and σ₂R/TMEM97 (overexpressed in cancer cells). Avoid dione analogs, which lack the requisite nitrogen basicity for the sigma pharmacophore.

Construction of CNS‑Penetrant Compound Libraries

The elevated computed lipophilicity (SlogP ≈ 3.91 [2]) and moderate molecular weight (255.31 g/mol) make this isoindoline derivative well‑suited for inclusion in CNS‑oriented screening collections. Unlike the highly polar isoindoline‑1,3‑dione counterpart (logP ≈ 1.2 ), the target compound is predicted to cross the blood‑brain barrier more efficiently, positioning it for phenotypic screens in neurodegenerative disease and neuro‑oncology programs.

Diversity‑Oriented Synthesis via Benzylic C–H Functionalization

The C1 and C3 benzylic positions of the 1,3‑dihydroisoindole core are amenable to transition‑metal‑catalyzed C–H activation and subsequent cross‑coupling, enabling rapid diversification that is inaccessible with the dione scaffold [3]. Researchers requiring a polyfunctionalizable aromatic amine building block should select this compound over N‑phenyl or N‑benzyl isoindoline diones, which lack the same reactive handles.

Regiochemical Control in Electrophilic Aromatic Substitution Studies

The 2,5‑dimethoxyphenyl substituent directs electrophilic substitution to specific positions on the N‑aryl ring, while the isoindoline benzene ring provides orthogonal reactivity . This regiochemical orthogonality is unique to N‑aryl isoindolines and is not achievable with C‑aryl positional isomers such as 5‑(2,5‑dimethoxyphenyl)isoindoline [4], making the target compound the preferred building block when sequential or selective aromatic functionalization is required.

Application

Selection Property

Validation Focus

Sigma-1/2 receptor probe development

N-aryl reduced isoindoline scaffold

Subtype-selectivity screening in radioligand binding assays

CNS-penetrant library design

Moderate lipophilicity profile (reported SlogP range)

Blood-brain barrier permeability prediction and confirmation

Diversity-oriented synthesis

Benzylic C-H functionalization sites

Scaffold derivatization and library expansion

Regioselective aromatic functionalization

Orthogonal reactive sites (N-aryl vs. isoindoline benzene)

Sequential electrophilic substitution control

• [1] Linkens K, Schmidt HR, Sahn JJ, Kruse AC, Martin SF. Investigating isoindoline, tetrahydroisoquinoline, and tetrahydrobenzazepine scaffolds for their sigma receptor binding properties. Eur J Med Chem. 2018;151:557–567. PMID: 29656199. View Source
• [2] MMsINC Database. Physical Properties entry for 2-(2,5-dimethoxyphenyl)isoindoline. logS: -5.25. SlogP: 3.91. View Source
• [3] Cycloaddition reactions in the synthesis of isoindolines (microreview). Chemistry of Heterocyclic Compounds. 2017. View Source
• [4] PubChem. Compound Summary for CID 23457022: 5-(2,5-Dimethoxyphenyl)isoindoline. View Source